Cas no 34870-88-7 (5-decoxycarbonyl-2-octoxycarbonyl-benzoic acid)
34870-88-7 structure
Product Name:5-decoxycarbonyl-2-octoxycarbonyl-benzoic acid
CAS No:34870-88-7
MF:C27H42O6
MW:462.618789196014
CID:315148
PubChem ID:21118123
Update Time:2025-04-19
5-decoxycarbonyl-2-octoxycarbonyl-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-decoxycarbonyl-2-octoxycarbonyl-benzoic acid
- 5-decoxycarbonyl-2-octoxycarbonylbenzoic acid
- 1,2,4-Benzenetricarboxylic acid, monodecyl monooctyl ester
- 5-[(decyloxy)carbonyl]-2-[(octyloxy)carbonyl]benzoic acid
- Decyl octyl hydrogen benzene-1,2,4-tricarboxylate
- DTXSID50885602
- 34870-88-7
- SCHEMBL587097
- NS00055268
-
- Inchi: 1S/C27H42O6/c1-3-5-7-9-11-12-14-16-20-33-27(31)24-21-22(25(28)29)17-18-23(24)26(30)32-19-15-13-10-8-6-4-2/h17-18,21H,3-16,19-20H2,1-2H3,(H,28,29)
- InChI Key: YAPOOHVHUYCFQF-UHFFFAOYSA-N
- SMILES: O(C(C1C=C(C(=O)O)C=CC=1C(=O)OCCCCCCCC)=O)CCCCCCCCCC
Computed Properties
- Exact Mass: 462.29826
- Monoisotopic Mass: 462.298139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 21
- Complexity: 547
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.9
- XLogP3: 9.1
Experimental Properties
- Density: 1.046
- Boiling Point: 583.3°Cat760mmHg
- Flash Point: 183.1°C
- Refractive Index: 1.504
- PSA: 89.9
5-decoxycarbonyl-2-octoxycarbonyl-benzoic acid Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
34870-88-7 (5-decoxycarbonyl-2-octoxycarbonyl-benzoic acid) Related Products
- 28553-12-0(Diisononyl phthalate)
- 84-74-2(Dibutyl phthalate)
- 84-75-3(Di-n-hexyl Phthalate)
- 84-77-5(Didecyl Phthalate (~90%))
- 26761-40-0(Diisodecyl Phthalate (mixture of branched chain isomers))
- 84-61-7(Dicyclohexyl phthalate)
- 27554-26-3(Diisooctyl phthalate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
- 94-50-8(Octyl benzoate)
- 85-68-7(Benzyl butyl phthalate)
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